3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide

• IUPAC Name: 3,4-difluoro-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]benzamide
• InChI: InChI=1S/C20H16F2N2O2S/c21-17-8-5-14(11-18(17)22)20(26)24-15-6-3-13(4-7-15)10-19(25)23-12-16-2-1-9-27-16/h1-9,11H,10,12H2,(H,23,25)(H,24,26)
• InChI Key: FXWMPJLYZUQCNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H16F2N2O2S
• Molecular Weight: 386.4 g/mol

Description

3,4-Difluoro-N-[4-({[(Thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide (DFTMB) is a fluorinated benzamide compound that has been studied for its potential applications in various scientific fields. It is an organic compound with a molecular formula of C13H10F2N2O2S. DFTMB has been studied for its ability to act as a catalyst for a variety of different reactions, and it has been found to have a number of biochemical and physiological effects that are of interest to researchers.

Scientific Research Applications

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has been studied for its potential applications in a variety of different scientific fields. It has been found to act as a catalyst for a variety of different reactions, such as the conversion of aryl bromides to aryl amines, the conversion of aldehydes to alcohols, and the conversion of nitriles to amides. It has also been found to be an effective catalyst for the synthesis of a variety of compounds, including heterocycles, polymersization catalysts, and other organic compounds. In addition, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has been studied for its potential applications in the field of biochemistry, as it has been found to have a number of biochemical and physiological effects that are of interest to researchers.

Mechanism of Action

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide acts as a catalyst for a variety of different reactions by forming a complex with the reactants. This complex is then activated by the addition of a base, such as potassium carbonate, which breaks the complex apart and allows the reactants to react with each other. The reaction then proceeds to completion, yielding the desired product.
Biochemical and Physiological Effects
3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of a variety of different cancer cell lines, including breast cancer, prostate cancer, and melanoma. It has also been found to have anti-inflammatory and antioxidant properties, as well as the ability to inhibit the growth of bacteria. In addition, 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has been found to have anti-viral activity against a variety of different viruses, including HIV-1 and Influenza A.

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, as it can be synthesized from a variety of different starting materials. Additionally, it is relatively inexpensive and can be stored for long periods of time without degrading. However, it is important to note that 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide is a highly reactive compound and should be handled with care. In addition, it is important to note that 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide has a limited solubility in water, so it is important to use an appropriate solvent for the reaction.

Future Directions

There are a number of potential future directions for the study of 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide. One potential direction is to further explore its potential applications in biochemistry and medicine, as it has already been found to have a number of biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in the field of materials science, as it has already been found to have potential applications in the synthesis of a variety of different compounds. Additionally, further research could be done to explore its potential applications in the field of catalysis, as it has already been found to be an effective catalyst for a variety of different reactions. Finally, further research could be done to explore its potential applications in the field of environmental science, as it has already been found to have a number of beneficial effects on the environment.

Synthesis Methods

3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide can be synthesized from a variety of different starting materials. One of the most common methods involves the reaction of 2-thiophenecarboxaldehyde with 4-fluorobenzoyl chloride in the presence of anhydrous potassium carbonate, followed by the addition of dimethylamine. This reaction yields 3,4-difluoro-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]benzamide as the main product, along with a small amount of by-products. Other methods of synthesis have also been developed, such as the reaction of 2-thiophenecarboxaldehyde with 4-fluorobenzamide in the presence of anhydrous potassium carbonate, followed by the addition of dimethylamine.